Cas no 2171712-52-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid
• CAS No: 2171712-52-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5777389
• PubChem ID: 165876626
• Update Time: 2025-10-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171712-52-8
• EN300-1574042
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylbut-3-en-2-yl)carbamoyl]propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid

• Inchi： 1S/C24H26N2O5/c1-4-24(2,3)26-22(29)20(13-21(27)28)25-23(30)31-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h4-12,19-20H,1,13-14H2,2-3H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： VJDWGTRAFUHAGS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C=C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic Acid (CAS No. 2171712-52-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid, identified by its CAS number 2171712-52-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties and reactivity.

The core structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid consists of a propanoic acid backbone, modified with both an amino group and a carbamoyl group. The presence of these functional groups makes the compound highly versatile, enabling it to participate in various chemical reactions and interactions. Specifically, the amino group can engage in hydrogen bonding, while the carbamoyl group can act as a nucleophile or an electrophile, depending on the reaction conditions.

One of the most striking features of this compound is the incorporation of a fluorenylmethoxycarbonyl (Fmoc) moiety. The Fmoc group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. In 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-yl)carbamoylpropanoic acid, the Fmoc group is attached to the amino nitrogen, suggesting potential applications in the synthesis of modified peptides or peptidomimetics. This modification can enhance the solubility and stability of peptides, making them more suitable for therapeutic use.

The other significant structural feature is the presence of a 2-methylbut-3-en-2-yl side chain. This side chain introduces a degree of unsaturation and flexibility to the molecule, which can influence its biological activity. Unsaturated side chains are often found in biologically active compounds due to their ability to interact with biological targets in specific ways. The 2-methylbut-3-en-2-yl group can also participate in hydrophobic interactions, further contributing to the molecule's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylbut-3-en-2-y)carbamoylpropanoic acid with greater accuracy. By leveraging machine learning algorithms and large datasets, scientists can identify potential binding sites and predict how these molecules might interact with biological targets. These predictions are crucial for designing experiments and optimizing synthetic routes.

In vitro studies have shown that derivatives of this compound class exhibit promising activity against various enzymes and receptors. For instance, modifications to the fluorenylmethoxycarbonyl group have been explored to enhance binding affinity and reduce off-target effects. Similarly, variations in the 2-methylbut-3-en-2-y side chain have been investigated to improve solubility and pharmacokinetic properties. These studies highlight the importance of structure-function relationships in drug discovery.

The synthesis of 3-{(9H-fluoren -9 - ylmethoxycarbony l }a mino ) - 3 - ( 2 - methylbut - 3 - en - 2 - y l ) car bam o y l pro pan o ic ac id involves multiple steps, each requiring careful optimization to ensure high yield and purity. The Fmoc group is typically introduced last in peptide synthesis due to its sensitivity to hydrolysis. However, in this case, the Fmoc group is part of the main structure, necessitating protective strategies during earlier synthetic steps.

The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in characterizing this compound. These techniques provide detailed information about the molecular structure, including proton environments, connectivity between atoms, and molecular weight confirmation. Such data are essential for verifying the identity and purity of synthetic intermediates and final products.

The potential applications of 3-{(9H-fluoren -9 - ylmethoxycarbony l }a mino ) - 3 - ( 2 - methylbut - 3 - en - 2 - y l ) car bam o y l pro pan o ic ac id extend beyond peptide synthesis. Its unique structural features make it a valuable building block for designing novel bioactive molecules. For example, it could be used to develop inhibitors targeting specific enzymes involved in metabolic pathways or as a precursor for creating new therapeutic agents.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs. The fluorenylmethoxycarbonyl group not only protects the amino function during synthesis but also contributes to these desirable properties post-synthesis. This makes compounds like 3-{(9H-fluoren -9 - ylmethoxycarbony l }a mino ) - 3 - ( 2 - methylbut - 3 - en - 2 - y l ) car bam o y l pro pan o ic ac id particularly attractive for drug development.

In conclusion, 3-{(9H-fluoren –y lmeth oxyc arb ony l }a mino ) – 3 – ( 2 – me thy lb ut – 33en –22y l ) car bam o y l pro pan o ic ac id, with its CAS number 21717125–52–8, represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional groups offer numerous opportunities for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in developing new treatments for various diseases.